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Compound of Interest

Compound Name: Dantrolene-13C3

Cat. No.: B564431 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of

Dantrolene-13C3, tailored for researchers, scientists, and drug development professionals.

The following procedures are based on established guidelines for the handling of Dantrolene

and stable isotope-labeled compounds.

Important Note: As Dantrolene-13C3 is a non-radioactive, stable isotope-labeled compound,

its chemical properties and associated hazards are considered identical to those of unlabeled

Dantrolene.[1] Therefore, the disposal procedures for Dantrolene should be followed. No

additional precautions related to radioactivity are necessary.[1]

Chemical and Safety Data Summary
The following table summarizes key data pertinent to the safe handling and disposal of

Dantrolene-13C3.
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Property Value Citation

Chemical Name

1-[[(E)-[5-(4-nitrophenyl)furan-

2-yl]methylideneamino]-(2,4,5-

13C3)1,3-diazolidine-2,4-dione

Molecular Formula C11(13C)3H10N4O5 [2]

Molecular Weight 317.23 g/mol [2]

Hazard Classification Hazardous Material

Primary Disposal Route
Licensed Waste Disposal

Contractor

Unsuitable Disposal
Sewer System, General

Laboratory Waste
[1]

Step-by-Step Disposal Protocol
The disposal of Dantrolene-13C3 must adhere to local, regional, and national environmental

regulations. The generation of waste should be minimized whenever possible.

1. Waste Identification and Segregation:

Treat all Dantrolene-13C3 waste, including pure compound, solutions, and contaminated

materials (e.g., personal protective equipment, labware), as hazardous chemical waste.

Segregate Dantrolene-13C3 waste from non-hazardous and radioactive waste streams.[1]

2. Containerization and Labeling:

Collect waste in a designated, properly sealed, and clearly labeled container.

The label should include:

The words "Hazardous Waste"

The chemical name: "Dantrolene-13C3"
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Associated hazards (e.g., "Toxic")

Accumulation start date

3. Storage:

Store the waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

4. Arrange for Professional Disposal:

Contact a licensed environmental waste management contractor for the collection and

disposal of the hazardous waste.

Provide the contractor with a complete and accurate description of the waste, including a

Safety Data Sheet (SDS) for Dantrolene if a specific SDS for Dantrolene-13C3 is

unavailable.

5. Spill Management:

In the event of a spill, avoid generating dust.

Use a HEPA-filtered vacuum or wet methods for cleanup.

Collect all spill cleanup materials and treat them as hazardous waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dantrolene-13C3.
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Start: Dantrolene-13C3 Waste Generated

Is the waste contaminated with other hazardous materials?

Segregate and containerize based on all hazardous components.

Yes

Containerize as Dantrolene-13C3 hazardous waste.

No

Label container with 'Hazardous Waste', chemical name, and start date.

Store in designated hazardous waste accumulation area.

Contact licensed waste disposal contractor.

Provide waste profile information to contractor.

Schedule and complete waste pickup.

End: Waste properly disposed.

Click to download full resolution via product page
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Caption: Logical workflow for the safe disposal of Dantrolene-13C3. Caption: Logical workflow

for the safe disposal of Dantrolene-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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